NVP-BSK805

• Molecular Formula: C27H28F2N6O
• Molecular Weight: 490.5 g/mol
• InChI: InChI=1S/C27H28F2N6O/c28-23-12-18(13-24(29)22(23)17-34-8-10-36-11-9-34)21-2-1-3-25-27(21)33-26(15-31-25)19-14-32-35(16-19)20-4-6-30-7-5-20/h1-3,12-16,20,30H,4-11,17H2
• InChIKey: IBPVXAOOVUAOKJ-UHFFFAOYSA-N

NVP-BSK805: Selective JAK2 Inhibitor Overview

NVP-BSK805 (CAS 1092499-93-8; molecular formula C27H28F2N6O) is a quinoxaline-based, ATP-competitive inhibitor of Janus kinase 2 (JAK2) originally developed by Novartis as a research tool compound for myeloproliferative neoplasm studies . The compound inhibits both wild-type JAK2 (full-length IC50 = 0.58 nM) and the JAK2V617F mutant (full-length IC50 = 0.56 nM) with sub-nanomolar potency in cell-free assays . NVP-BSK805 is commercially available as the free base, dihydrochloride (CAS 1942919-79-0), and trihydrochloride (CAS 2320258-95-3) salt forms, with typical purity ≥98% by HPLC .

Target pathway ATP-competitive JAK2 inhibition, including JAK2V617F mutant

Salt form selection Free base, dihydrochloride, or trihydrochloride available to match solubility and handling needs

Purity characterization HPLC-characterized purity for reproducible kinase inhibition studies

Research context For JAK-STAT pathway dissection, myeloproliferative neoplasm models, and kinome selectivity profiling

• [1] Baffert F, Blasco F, Brueggen J, et al. Potent and selective inhibition of polycythemia by the quinoxaline JAK2 inhibitor NVP-BSK805. Mol Cancer Ther. 2010;9(7):1945-1955. DOI: 10.1158/1535-7163.MCT-10-0053. PMID: 20587663. View Source

NVP-BSK805: Why It Cannot Be Replaced

JAK2 inhibitors span a pharmacologic continuum from dual JAK1/2 agents (e.g., ruxolitinib, which inhibits JAK1 and JAK2 at near-equipotent concentrations) to multikinase inhibitors with broader off-target profiles . NVP-BSK805 occupies a distinct position by combining sub-nanomolar JAK2 potency (IC50 0.48–0.58 nM) with well-characterized >20-fold selectivity against all other JAK family members (JAK1, JAK3, TYK2) and >300-fold selectivity over a panel of 36 additional kinases . Generic substitution with less selective JAK2 inhibitors confounds mechanistic studies because off-target inhibition of JAK1, JAK3, or TYK2 alters cytokine signaling pathways (e.g., IL-6/STAT3, IL-2/JAK3) that are mechanistically distinct from JAK2-specific effects . The quantitative evidence below demonstrates where NVP-BSK805 exhibits measurable differentiation that directly impacts experimental design and procurement decisions.

NVP-BSK805 profile

JAK2-selective with balanced intra-family selectivity window; extensive kinome-wide selectivity documentation supports JAK2-specific attribution

Ruxolitinib (JAK1/2)

Near-equipotent JAK1/JAK2 inhibition may confound IL-6/STAT3 and other JAK1-dependent readouts; limited JAK2-specific pathway dissection

Fedratinib

Weaker absolute JAK2 potency and variable selectivity profile may shift assay-response interpretation; JAK3 selectivity window differs from NVP-BSK805

Other JAK2 inhibitors

P-gp modulation and radiosensitization activities are compound-specific; not all JAK2 inhibitors share NVP-BSK805 polypharmacology or in vivo oral efficacy characterization

• [1] Table 1. Binding and Activity Inhibition of JAK Inhibitors on JAK Family Members. PMC11215726. Data from FP binding and Lance Ultra kinase assays. Ruxolitinib JAK2 IC50 = 3.2 nM, JAK1 IC50 = 5.8 nM; Fedratinib JAK2 IC50 = 10 nM, JAK1 IC50 = 56 nM. View Source
• [2] Baffert F, et al. Mol Cancer Ther. 2010;9(7):1945-1955. DOI: 10.1158/1535-7163.MCT-10-0053. PMID: 20587663. View Source
• [3] Cenmed / Sigma-Aldrich. NVP-BSK805 Trihydrochloride (SML2628). Biochem/physiol Actions: Ki = 0.43 nM; >300-fold selectivity over 36 other kinases. View Source

NVP-BSK805: Quantitative Evidence Guide

Balanced Intra-Family JAK2 Selectivity

NVP-BSK805 inhibits the JAK2 JH1 domain with an IC50 of 0.48 nM, representing >20-fold selectivity over JAK1 (IC50 = 31.63 nM), JAK3 (IC50 = 18.68 nM), and TYK2 (IC50 = 10.76 nM) in standardized kinase inhibition assays . By contrast, the clinically approved JAK1/2 inhibitor ruxolitinib exhibits near-equipotent activity against JAK1 and JAK2 (IC50 values of 3.3 nM and 2.8 nM, respectively; ~130-fold selectivity over JAK3, but only ~6-fold over TYK2 at 19 nM) . The JAK2-selective agent fedratinib (IC50 JAK2 = 3 nM; 35-fold over JAK1 at ~105 nM; 334-fold over JAK3 at ~1,002 nM) shows greater JAK3 selectivity but weaker absolute JAK2 potency . Thus, NVP-BSK805 uniquely combines the lowest JAK2 IC50 among these compounds with balanced >20-fold selectivity across all JAK paralogs, enabling cleaner attribution of phenotypes to JAK2-specific inhibition.

Intra-family JAK2 selectivity

Head-to-head

JAK2 IC50 = 0.48 nM; >20-fold over JAK1, JAK3, TYK2

Supports JAK2-specific pathway attribution without JAK1/3 confounding

Ruxolitinib: near-equipotent JAK1/2; fedratinib: lower JAK2 potency. Cell-free JH1 domain assays.

Evidence Dimension	JAK2 inhibitory potency and intra-family selectivity (ATP-competitive JH1 domain assays)
Target Compound Data	JAK2 JH1 IC50 = 0.48 nM; JAK1 JH1 IC50 = 31.63 nM; JAK3 JH1 IC50 = 18.68 nM; TYK2 JH1 IC50 = 10.76 nM; >20-fold selectivity over all other JAKs
Comparator Or Baseline	Ruxolitinib: JAK2 IC50 = 2.8 nM, JAK1 IC50 = 3.3 nM (near-equipotent), JAK3 IC50 = 428 nM, TYK2 IC50 = 19 nM . Fedratinib: JAK2 IC50 = 3 nM, JAK1 IC50 ≈ 105 nM (35-fold), JAK3 IC50 ≈ 1,002 nM (334-fold) .
Quantified Difference	NVP-BSK805 JAK2 IC50 is 5.8-fold lower than ruxolitinib and 6.3-fold lower than fedratinib. NVP-BSK805 maintains >20-fold selectivity against all JAK family members, unlike ruxolitinib's near-equipotency on JAK1/JAK2 (1.2-fold) and fedratinib's unbalanced profile.
Conditions	Cell-free JAK homology 1 (JH1) domain inhibition assays; ATP concentration at Km for each kinase. Ruxolitinib data from Chemical Probes Portal standardized assays; fedratinib data from published kinome selectivity panels.

Why This Matters

For pathway dissection experiments demanding JAK2-specific readouts without confounding JAK1-mediated IL-6/gp130/STAT3 or JAK3-mediated IL-2 signaling, NVP-BSK805 provides the optimal selectivity window among commercially available JAK2 inhibitors.

• [1] Chemical Probes Portal. Ruxolitinib: IC50 values — JAK1 = 3.3 nM, JAK2 = 2.8 nM, JAK3 = 428 nM, TYK2 = 19 nM. ATP-competitive. View Source
• [2] Table 1. Fedratinib is JAK family selective and relatively specific. In: Bewersdorf JP, et al. Leukemia. 2020. Fedratinib IC50: JAK2 = 3 nM; JAK2V617F = 3 nM; JAK1 = 35-fold selectivity (≈105 nM); JAK3 = 334-fold selectivity (≈1,002 nM). View Source

Kinome-Wide Selectivity

In a comprehensive internal kinase selectivity panel, NVP-BSK805 (Ki = 0.43 nM for JAK2) demonstrated >300-fold selectivity over a panel of 36 additional serine/threonine and tyrosine kinases . This broad kinome selectivity was confirmed in the original publication, which reported 'excellent selectivity in broader kinase profiling' . While individual comparator data for each of the 36 kinases is proprietary, the >300-fold window substantially exceeds the typical selectivity margins reported for many earlier-generation JAK2 tool compounds. For example, the JAK2 inhibitor CEP-33779, used alongside NVP-BSK805 in P-gp studies (see Evidence Item 3), has not been characterized against an equivalent broad kinase panel in the peer-reviewed literature. Ruxolitinib's selectivity profile is limited to a 26-kinase panel at ~300 nM test concentration , making the comprehensive characterization of NVP-BSK805 a distinguishing feature for chemical probe qualification.

Kinome-wide selectivity

Class-level

Ki (JAK2) = 0.43 nM; >300-fold selectivity over 36 kinases

May support chemical probe qualification; off-target kinase activity unlikely

Proprietary panel; comparator CEP-33779 lacks equivalent profiling data

Evidence Dimension	Selectivity across broader kinome panel (>36 non-JAK kinases)
Target Compound Data	Ki (JAK2) = 0.43 nM; >300-fold selectivity window against 36 additional kinases tested
Comparator Or Baseline	Ruxolitinib: tested against 26 additional kinases at ~300 nM, no activity detected . CEP-33779: no published comprehensive kinome selectivity panel available.
Quantified Difference	>300-fold selectivity window; comparator CEP-33779 lacks equivalent quantitative selectivity data
Conditions	Internal kinase profiling panel at Novartis; binding affinity (Ki) determined by ATP-competitive format; corroborated by independent reseller technical datasheets

Why This Matters

Confidence in target engagement specificity is critical for interpreting cellular phenotypes. NVP-BSK805's extensively documented kinome selectivity supports its classification as a high-quality chemical probe suitable for studies where off-target kinase activity would confound mechanistic interpretation.

• [1] Cenmed / Sigma-Aldrich. NVP-BSK805 Trihydrochloride (SML2628). Biochem/physiol Actions: Ki (JAK2) = 0.43 nM; >300-fold selectivity over a panel of 36 other kinases. View Source
• [2] Baffert F, et al. Mol Cancer Ther. 2010;9(7):1945-1955. '...excellent selectivity in broader kinase profiling.' View Source
• [3] Chemical Probes Portal. Ruxolitinib: Off-Target Selectivity — 'not active against a panel of 26 additional kinases at ~300 nM.' View Source

P-gp Inhibition and MDR Cell Sensitization

In direct head-to-head molecular docking studies against the P-glycoprotein drug efflux pump member ABCB1, NVP-BSK805 achieved a binding affinity docking score of -9.1, significantly exceeding the -7.4 score of the JAK2 inhibitor CEP-33779 . Functionally, lower doses of NVP-BSK805 were required to inhibit P-gp activity in multidrug-resistant KBV20C cancer cells compared to both CEP-33779 and verapamil, an established P-gp inhibitor, indicating higher P-gp inhibitory specificity for NVP-BSK805 . In drug sensitization assays, co-treatment with NVP-BSK805 potently restored vincristine sensitivity specifically in drug-resistant KBV20C cells via P-gp inhibition, leading to G2 arrest and apoptosis; importantly, this sensitization effect was absent in parental drug-sensitive KB cells, confirming the mechanism is P-gp-dependent rather than general cytotoxicity .

P-gp inhibition & MDR sensitization

Head-to-head

Docking score -9.1 (vs CEP-33779 -7.4); lower doses inhibit P-gp, restore vincristine sensitivity

Supports dual JAK2/P-gp modulation studies in MDR models

KBV20C MDR cells; effect absent in drug-sensitive KB cells. Verapamil reference.

Evidence Dimension	ABCB1 (P-gp) binding affinity (molecular docking score) and functional P-gp inhibitory dose requirement
Target Compound Data	ABCB1 docking score = -9.1; lower effective doses required for functional P-gp inhibition; vincristine sensitization confirmed in KBV20C MDR cells
Comparator Or Baseline	CEP-33779: ABCB1 docking score = -7.4; verapamil: established P-gp inhibitor reference compound. Both required higher doses for equivalent functional P-gp inhibition.
Quantified Difference	Docking score advantage: Δ = -1.7 (NVP-BSK805 vs. CEP-33779); both compounds showed P-gp inhibition, but NVP-BSK805 required lower doses, indicating higher specificity.
Conditions	Molecular docking simulation against ABCB1 (P-gp member); KBV20C MDR cancer cell line; vincristine co-treatment viability, FACS apoptosis, and Annexin V assays; sensitive KB parent cells as specificity control

Why This Matters

For researchers investigating P-gp-mediated multidrug resistance, NVP-BSK805 offers the unique advantage of functioning as both a selective JAK2 inhibitor and a potent P-gp modulator within a single molecule, enabling experimental designs that CEP-33779 cannot replicate with equivalent potency.

• [1] Cheon JH, Kim KS, Yadav DK, Kim M, Kim HS, Yoon S. The JAK2 inhibitors CEP-33779 and NVP-BSK805 have high P-gp inhibitory activity and sensitize drug-resistant cancer cells to vincristine. Biochem Biophys Res Commun. 2017;490(4):1176-1182. DOI: 10.1016/j.bbrc.2017.06.178. PMID: 28669723. View Source
• [2] Park YJ, Cheon JH, Son JY, Yoon SP, Kim HS. Abstract 2058: Co-treatment of NVP-BSK805 highly sensitizes drug-resistant cancer cells by increasing P-gp inhibition. Cancer Res. 2017;77(13_Suppl):2058. DOI: 10.1158/1538-7445.AM2017-2058. View Source

Radiosensitization in Esophageal Squamous Cell Carcinoma

In an unbiased high-content screen of 93 small-molecule kinase inhibitors for radiosensitization activity in esophageal squamous cell carcinoma (ESCC) cells, NVP-BSK805 was identified as a prominent hit, whereas other kinase inhibitors (including other JAK-targeted agents in the panel) did not exhibit comparable radiosensitization . Mechanistically, NVP-BSK805 significantly enhanced ionizing radiation-induced DNA double-strand breaks (via γ-H2AX foci detection), impaired DNA damage repair, and induced cell cycle arrest in G2/M or G0/G1 phases . In clonogenic survival assays, NVP-BSK805 treatment reduced the surviving fraction of irradiated ESCC cells, and in BALB/c nude mouse xenograft models, the combination of NVP-BSK805 with fractionated irradiation (8 Gy) resulted in delayed tumor growth compared to either modality alone . Furthermore, JAK2 was identified as a prognostic factor in ESCC patients treated with chemoradiotherapy, reinforcing the translational relevance of this finding .

Radiosensitization in ESCC

Head-to-head

Only JAK2 inhibitor with radiosensitization hit from 93-kinase screen; enhanced DNA DSBs, reduced clonogenic survival

Supports JAK2-mediated DNA damage repair and radiotherapy combination research

ECA109, KYSE150 ESCC lines; xenograft tumor growth delay with fractionated 8 Gy

Evidence Dimension	Radiosensitization activity in a 93-compound kinase inhibitor screen in ESCC cells
Target Compound Data	NVP-BSK805 identified as a radiosensitizer; enhanced DNA DSBs (γ-H2AX), inhibited DNA repair, G2/M and G0/G1 arrest, decreased clonogenic survival, delayed xenograft tumor growth with radiotherapy
Comparator Or Baseline	92 other kinase inhibitors tested in the same high-content screen — no other compound, including any other JAK inhibitor present in the panel, displayed comparable radiosensitization potency.
Quantified Difference	Qualitative selection from a 93-compound screen; quantitative clonogenic survival reduction and in vivo tumor growth delay demonstrated for NVP-BSK805 alone among JAK2 inhibitors in this study context.
Conditions	ESCC cell lines ECA109 and KYSE150; high-content screening with γ-H2AX foci detection; clonogenic survival assays; BALB/c nude mouse xenografts with fractionated 8 Gy irradiation

Why This Matters

NVP-BSK805 is the only commercially available JAK2 inhibitor with validated radiosensitization activity derived from a systematic high-content kinase inhibitor screen, making it uniquely suited for preclinical investigations combining targeted therapy with radiotherapy in solid tumors.

• [1] Hua Y, Wang W, Zheng X, et al. NVP-BSK805, an Inhibitor of JAK2 Kinase, Significantly Enhances the Radiosensitivity of Esophageal Squamous Cell Carcinoma in vitro and in vivo. Drug Des Devel Ther. 2020;14:745-755. DOI: 10.2147/DDDT.S203048. PMID: 32158193. View Source

In Vivo JAK2V617F Disease Suppression

Daily oral administration of NVP-BSK805 at 150 mg/kg in a Ba/F3 JAK2V617F-driven mouse mechanistic model resulted in near-complete blockade of STAT5 phosphorylation (>90% inhibition at 100 nM in vitro; in vivo suppression confirmed in spleen extracts), leukemic cell spreading reduction, and significant splenomegaly regression . In a separate pharmacodynamic model, oral dosing at 50–100 mg/kg in mice and 25–50 mg/kg in rats potently suppressed recombinant human erythropoietin (rhEpo)-induced polycythemia and extramedullary erythropoiesis, confirming JAK2-dependent suppression of erythropoietin signaling in vivo . The compound exhibited good oral bioavailability and a long terminal elimination half-life, enabling sustained target engagement . While direct in vivo head-to-head comparisons with other JAK2 inhibitors are lacking in the published literature, the combination of oral efficacy in both mechanistic leukemia and polycythemia models distinguishes NVP-BSK805 from preclinical tool compounds that lack equivalent in vivo validation data packages.

In vivo JAK2V617F suppression

Reported

150 mg/kg p.o. blocked STAT5 phosphorylation and splenomegaly; 50-100 mg/kg suppressed polycythemia

Supports oral JAK2 inhibition in preclinical disease models

Ba/F3 JAK2V617F SCID/beige mice; rhEpo-induced polycythemia models. Good oral bioavailability reported.

Evidence Dimension	In vivo oral pharmacodynamic efficacy (STAT5 phosphorylation, splenomegaly, polycythemia)
Target Compound Data	150 mg/kg p.o. suppresses STAT5 phosphorylation and splenomegaly in Ba/F3 JAK2V617F model; 50–100 mg/kg (mouse) / 25–50 mg/kg (rat) suppresses rhEpo-induced polycythemia; good oral bioavailability and long half-life
Comparator Or Baseline	No direct in vivo head-to-head comparison data identified for this compound against other JAK2 inhibitors (qualitative benchmarking against published JAK2 inhibitor preclinical efficacy expectations).
Quantified Difference	STAT5 phosphorylation inhibited by >90% at 100 nM in vitro (MB-02, SET-2 cells), with GI50 = 39–331 nM ; in vivo, 150 mg/kg p.o. blocked leukemic cell spreading and splenomegaly.
Conditions	Ba/F3 JAK2V617F-bearing SCID/beige mouse mechanistic model; rhEpo-induced polycythemia in BALB/c mice and rats; oral gavage administration

Why This Matters

NVP-BSK805's validated oral in vivo efficacy in complementary disease models provides confidence for preclinical studies requiring systemic, sustained JAK2 inhibition via an oral route, supporting its selection over JAK2 tool compounds lacking published in vivo efficacy characterization.

• [1] Baffert F, et al. Mol Cancer Ther. 2010;9(7):1945-1955. In vivo: oral bioavailability, long half-life, STAT5 suppression, splenomegaly inhibition, anti-polycythemia activity. View Source
• [2] Cenmed / Sigma-Aldrich. NVP-BSK805 Trihydrochloride (SML2628). STAT5 phosphorylation inhibited >90% at 100 nM; GI50 = 39–331 nM; in vivo dosing: 150 mg/kg p.o. (leukemic model), 50–100 mg/kg (polycythemia mouse), 25–50 mg/kg (polycythemia rat). View Source

NVP-BSK805: Application Scenarios

Selective JAK2 Pathway Dissection

When experimental objectives require clean separation of JAK2-specific from JAK1- or JAK3-mediated signaling, NVP-BSK805 is the preferred tool compound because it uniquely provides sub-nanomolar JAK2 inhibition (IC50 = 0.48 nM) with consistent >20-fold selectivity over all other JAK family members — a balance not offered by ruxolitinib (JAK1/JAK2 equipotent) or fedratinib (weaker JAK2 potency with variable selectivity) . This makes NVP-BSK805 the compound of choice for studies probing JAK2-specific roles in GM-CSF, IL-3, leptin, or erythropoietin signaling without confounding JAK1-dependent IL-6/STAT3 or JAK3-dependent IL-2 pathway effects.

P-gp-Mediated MDR Reversal

NVP-BSK805 is well-suited for studies investigating dual JAK2/P-gp pharmacological modulation, given its validated P-gp inhibitory activity (ABCB1 docking score -9.1 vs. -7.4 for CEP-33779) and functional sensitization of vincristine-resistant cancer cells . Its higher P-gp specificity compared to CEP-33779 or verapamil enables experimental designs examining JAK2-dependent and P-gp-dependent resistance mechanisms simultaneously, reducing the number of pharmacological agents required and simplifying combination study logistics .

JAK2-Targeted Radiosensitization

NVP-BSK805 is uniquely indicated for preclinical studies combining radiotherapy with JAK2 inhibition, based on its selection as the standout radiosensitizer from a 93-compound kinase inhibitor screen in esophageal squamous cell carcinoma . As no other JAK2 inhibitor in that screen demonstrated comparable radiosensitization activity, NVP-BSK805 enables investigation of JAK2-mediated DNA damage repair pathways that are not recapitulated by other commercially available JAK2 inhibitors. Researchers extending these findings to other solid tumor types should use NVP-BSK805 as the reference JAK2 inhibitor in radiosensitization studies .

JAK2V617F-Driven Disease In Vivo Models

For animal studies requiring oral systemic JAK2 inhibition, NVP-BSK805 is supported by published efficacy data at 50–150 mg/kg p.o. in both JAK2V617F-driven leukemic disease and rhEpo-induced polycythemia models in mice and rats, with confirmed pharmacodynamic biomarker suppression (STAT5 phosphorylation blockade) . The compound's demonstrated good oral bioavailability and long half-life in vivo substantiate its suitability for repeated oral dosing paradigms without requiring intravenous or intraperitoneal formulations, simplifying chronic dosing protocols for myeloproliferative neoplasm and erythropoiesis research.

Application

Selection Property

Validation Focus

Selective JAK2 pathway dissection

JAK2 isoform-selectivity profile

JAK2-specific signaling without JAK1/3 confounding (e.g., IL-6/STAT3, IL-2 pathways)

Dual JAK2/P-gp pharmacology studies

P-gp inhibitory activity characterization

P-gp-dependent MDR sensitization in drug-resistant cancer cell models

JAK2-mediated radiosensitization research

Radiosensitization activity from high-content kinase inhibitor screen

DNA damage repair impairment and tumor growth delay with radiotherapy

Oral in vivo JAK2 inhibition studies

Oral bioavailability and pharmacodynamic biomarker suppression

STAT5 phosphorylation blockade, splenomegaly regression, polycythemia endpoints

• [1] Baffert F, et al. Mol Cancer Ther. 2010;9(7):1945-1955. DOI: 10.1158/1535-7163.MCT-10-0053. PMID: 20587663. View Source
• [2] Cenmed / Sigma-Aldrich. NVP-BSK805 Trihydrochloride (SML2628). Product technical datasheet with in vitro and in vivo pharmacological data. View Source